Cas no 290326-11-3 (Benzoic acid, 4-(2-pyrimidinyl)-, hydrochloride (9CI))
290326-11-3 structure
Product Name:Benzoic acid, 4-(2-pyrimidinyl)-, hydrochloride (9CI)
CAS No:290326-11-3
MF:C11H9ClN2O2
MW:236.654361486435
CID:915325
PubChem ID:45117414
Update Time:2025-04-19
Benzoic acid, 4-(2-pyrimidinyl)-, hydrochloride (9CI) Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-(2-pyrimidinyl)-, hydrochloride (9CI)
- 4-(2-Pyrimidinyl)benzoic acid hydrochloride
- 4-(Pyrimidin-2-yl)benzoic acid hydrochloride
- 835923-23-4
- 290326-11-3
- 4-(Pyrimidin-2-yl)benzoic acid xhydrochloride
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- Inchi: 1S/C11H8N2O2.ClH/c14-11(15)9-4-2-8(3-5-9)10-12-6-1-7-13-10;/h1-7H,(H,14,15);1H
- InChI Key: DERLEQHDSMQZTP-UHFFFAOYSA-N
- SMILES: Cl.OC(C1C=CC(C2N=CC=CN=2)=CC=1)=O
Computed Properties
- Exact Mass: 236.0352552g/mol
- Monoisotopic Mass: 236.0352552g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 219
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.1Ų
Benzoic acid, 4-(2-pyrimidinyl)-, hydrochloride (9CI) Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
290326-11-3 (Benzoic acid, 4-(2-pyrimidinyl)-, hydrochloride (9CI)) Related Products
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